Cas no 914637-05-1 (3,3,4,4,5,5,6,6,7,7,7-Undecafluoro-2-heptanol)

• Product name: 3,3,4,4,5,5,6,6,7,7,7-Undecafluoro-2-heptanol
• CAS No: 914637-05-1
• MF: C₇H₅F₁₁O
• MW: 314.096441030502
• CID: 1969333
• PubChem ID: 18994450

3,3,4,4,5,5,6,6,7,7,7-Undecafluoro-2-heptanol Chemical and Physical Properties

Names and Identifiers

• 3,3,4,4,5,5,6,6,7,7,7-undecafluoroheptan-2-ol
• CTK6A3886
• MolPort-001-775-949
• PC5261
• AG-A-47350
• KB-88071
• 3,3,4,4,5,5,6,6,7,7,7-UNDECAFLUORO-2-HEPTANOL
• DTXSID80597206
• 1-perfluoropentyl ethanol (5:2 secondary)
• 5:2 sFTOH
• QOYNEVFKTZVANM-UHFFFAOYSA-N
• 1H,1H,1H,2H-Perfluoro-2-heptanol
• AKOS025211567
• 1H,1H,1H,2H-Perfluoroheptan-2-ol
• 914637-05-1
• 5:2sFTOH
• C7H5F11O
• SCHEMBL7886337
• MFCD08460482
• NS00111602
• 3,3,4,4,5,5,6,6,7,7,7-Undecafluoro-2-heptanol

• Inchi： InChI=1S/C7H5F11O/c1-2(19)3(8,9)4(10,11)5(12,13)6(14,15)7(16,17)18/h2,19H,1H3
• InChI Key： QOYNEVFKTZVANM-UHFFFAOYSA-N
• SMILES： CC(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)O

Computed Properties

• Exact Mass: 314.01647456g/mol
• Monoisotopic Mass: 314.01647456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų